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Compound of Interest

Compound Name: 5-Bromo-2-iodotoluene

Cat. No.: B045939 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 5-Bromo-2-iodotoluene. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices and build

confidence in chemical handling.

Physicochemical and Safety Data
A summary of key quantitative data for 5-Bromo-2-iodotoluene is presented below for easy

reference.

Property Value

Molecular Formula C₇H₆BrI[1][2]

Molecular Weight 296.93 g/mol [2][3]

CAS Number 116632-39-4[1][2]

Appearance
Clear slightly yellow to light red-pink liquid or

white to off-white solid[1][4]

Density 2.08 g/mL at 25 °C[2]

Boiling Point 263 °C[2]

Flash Point 110 °C (230 °F) - closed cup[2]

Refractive Index n20/D 1.65[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b045939?utm_src=pdf-interest
https://www.benchchem.com/product/b045939?utm_src=pdf-body
https://www.benchchem.com/product/b045939?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/5-bromo-2-iodotoluene-dic29725.html
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-iodotoluene
https://wap.guidechem.com/encyclopedia/5-bromo-2-iodotoluene-dic29725.html
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://wap.guidechem.com/encyclopedia/5-bromo-2-iodotoluene-dic29725.html
https://www.thermofisher.com/order/catalog/product/B21878.22
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://www.sigmaaldrich.com/US/en/product/aldrich/528897
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-iodotoluene is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][3] Adherence to the following PPE

guidelines is mandatory to minimize exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

face shield.[1][5]

Protects eyes from splashes

and contact with the chemical.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

absorption.[1][5]

Body Protection

Laboratory coat or other

suitable protective clothing.[1]

[5][6]

Protects against contamination

of personal clothing and skin.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

insufficient, use an approved

respirator with a suitable filter

(e.g., type ABEK (EN14387)).

[1][2]

Prevents inhalation of vapors

or dust.

Safe Handling and Storage Workflow
The following diagram illustrates the essential workflow for the safe handling and storage of 5-
Bromo-2-iodotoluene.
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Safe Handling Workflow for 5-Bromo-2-iodotoluene

Receiving and Inspection
- Inspect container for damage

- Verify label

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from light and incompatible materials

Store Appropriately

Handling and Experimentation
- Use in a chemical fume hood

- Wear appropriate PPE
- Avoid generating dust/aerosols

Prepare for Use

Spill Management
- Evacuate area
- Wear full PPE

- Absorb with inert material
- Collect in a sealed container

In Case of Spill

Decontamination
- Clean work surfaces and equipment

- Dispose of contaminated PPE as hazardous waste

Post-Experiment

Waste Disposal
- Collect in a labeled 'Halogenated Organic Waste' container

- Follow institutional EHS guidelines

Contain and Dispose Dispose of Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-Bromo-2-iodotoluene.

Experimental Protocol: Step-by-Step Handling
1. Preparation and Precautionary Measures:

Ensure that a safety shower and eyewash station are readily accessible and in working

order.[5]
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Work exclusively in a well-ventilated chemical fume hood.[6]

Assemble all necessary equipment and reagents before commencing work to minimize

movement and potential for spills.

Don all required Personal Protective Equipment (PPE) as detailed in the table above.

2. Handling the Chemical:

When handling the solid form, avoid creating dust.

If transferring the substance, use appropriate tools (e.g., spatula, scoop) and ensure all

containers are clearly labeled.

Keep the container tightly closed when not in use to prevent exposure to moisture and light.

[1][5]

3. First Aid Measures:

If on skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes.[5][7] Remove contaminated clothing and wash it before reuse.[1] If skin irritation

occurs, seek medical advice.[1][7]

If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[5] If eye irritation persists,

get medical attention.[1][7]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, call a POISON CENTER or doctor.[5]

If swallowed: Rinse mouth with water.[5] Seek immediate medical attention.

4. Spill Response:

In the event of a spill, evacuate the immediate area.

Wearing full PPE, absorb the spill with an inert, non-combustible material such as sand or

vermiculite.[5]
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Collect the absorbed material into a tightly sealed and properly labeled container for

disposal.[6]

Prevent the spilled material from entering drains or waterways.[6]

Decontaminate the spill area thoroughly.

Disposal Plan
As a halogenated organic compound, 5-Bromo-2-iodotoluene requires specific disposal

procedures.

Waste Collection: All waste containing 5-Bromo-2-iodotoluene, including contaminated

disposables and spill cleanup materials, must be collected in a dedicated, clearly labeled

"Halogenated Organic Waste" container.[8]

Container Management: Ensure the waste container is kept tightly sealed and stored in a

designated, well-ventilated area, away from incompatible materials.

Final Disposal: Arrange for the disposal of the halogenated organic waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal company. Do not mix with non-halogenated waste streams.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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